Cas no 690632-07-6 ((4-Methylpiperazino)(3-piperidinyl)methanone dihydrochloride)

• Product Name: (4-Methylpiperazino)(3-piperidinyl)methanone dihydrochloride
• CAS No: 690632-07-6
• MF: C₁₁H₂₃Cl₂N₃O
• MW: 284.2258207798
• MDL: MFCD05865123
• CID: 841345
• PubChem ID: 2794686
• Update Time: 2025-05-26

(4-Methylpiperazino)(3-piperidinyl)methanone dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-Methylpiperazino)(3-piperidinyl)methanone dihydrochloride
• (4-methylpiperazin-1-yl)-piperidin-3-ylmethanone,dihydrochloride
• 4-(METHYL-PIPERAZIN-1-YL)-PIPERIDIN-3-YL-METHANONE DIHYDROCHLORIDE
• 1-methyl-4-(piperidine-3-carbonyl)piperazine dihydrochloride
• (4-methylpiperazin-1-yl)-piperidin-3-ylmethanone;dihydrochloride
• (4-Methyl piperazino)(3-piperidinyl)methanone dihydrochloride
• (4-Methylpiperazin-1-yl)(piperidin-3-yl)methanone--hydrogen chloride (1/2)
• 690632-07-6
• (4-Methylpiperazin-1-yl)(piperidin-3-yl)methanone dihydrochloride
• CS-0237697
• (4-Methylpiperazin-1-yl)(piperidin-3-yl)methanonedihydrochloride
• EN300-18650704
• DTXSID20383322
• FT-0766831
• MS-22259
• MFCD05865123
• DB-015433
• G26256

• MDL： MFCD05865123
• Inchi： 1S/C11H21N3O.2ClH/c1-13-5-7-14(8-6-13)11(15)10-3-2-4-12-9-10;;/h10,12H,2-9H2,1H3;2*1H
• InChI Key： RLSOTIZPTQYRRZ-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C(C1CNCCC1)N1CCN(C)CC1

Computed Properties

• Exact Mass: 283.12200
• Monoisotopic Mass: 283.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.6Ų

Experimental Properties

• Boiling Point: 357.6°C at 760 mmHg
• Flash Point: 170.1°C
• PSA: 35.58000
• LogP: 1.56860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (4-Methylpiperazino)(3-piperidinyl)methanone dihydrochloride

Research Brief on (4-Methylpiperazino)(3-piperidinyl)methanone dihydrochloride (CAS: 690632-07-6): Recent Advances and Applications

In recent years, (4-Methylpiperazino)(3-piperidinyl)methanone dihydrochloride (CAS: 690632-07-6) has garnered significant attention in the chemical biology and pharmaceutical research communities. This compound, characterized by its unique piperazine-piperidine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its pharmacological properties, synthetic pathways, and potential as a lead compound for drug development.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's role as a selective ligand for serotonin and dopamine receptors. Researchers demonstrated that (4-Methylpiperazino)(3-piperidinyl)methanone dihydrochloride exhibits high affinity for 5-HT_2A and D₂ receptors, suggesting its potential utility in treating psychiatric disorders such as schizophrenia and depression. The study employed advanced computational modeling and in vitro binding assays to elucidate the compound's interaction with these receptors, providing a foundation for further structural optimization.

Another significant development was reported in a 2024 ACS Chemical Neuroscience paper, which investigated the compound's pharmacokinetic properties. The researchers utilized liquid chromatography-tandem mass spectrometry (LC-MS/MS) to analyze its metabolic stability and blood-brain barrier (BBB) penetration. Results indicated favorable BBB permeability, making it a viable candidate for CNS-targeted therapies. However, the study also noted the need for further optimization to address its moderate metabolic clearance in hepatic microsomes.

From a synthetic chemistry perspective, recent advancements have focused on improving the scalability and yield of (4-Methylpiperazino)(3-piperidinyl)methanone dihydrochloride. A 2023 Organic Process Research & Development article detailed a novel catalytic asymmetric synthesis route, achieving a 75% overall yield with high enantiomeric purity. This method addresses previous challenges associated with racemization and byproduct formation, paving the way for large-scale production.

In addition to its CNS applications, emerging research has explored the compound's potential in oncology. A 2024 preprint on bioRxiv reported its inhibitory effects on histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. Preliminary in vitro studies demonstrated dose-dependent inhibition of HDAC6, with IC₅₀ values comparable to known HDAC inhibitors. These findings suggest a possible repurposing of the compound for cancer therapy, though in vivo validation is still pending.

Despite these promising developments, challenges remain. For instance, the compound's off-target effects on adrenergic receptors, as noted in a 2023 British Journal of Pharmacology study, could limit its therapeutic window. Researchers are now exploring structural derivatives to mitigate these effects while retaining the desired pharmacological activity. Computational approaches, such as molecular dynamics simulations, are being employed to guide these modifications.

In conclusion, (4-Methylpiperazino)(3-piperidinyl)methanone dihydrochloride (CAS: 690632-07-6) represents a versatile scaffold with broad therapeutic potential. Ongoing research continues to uncover new applications and refine its properties, positioning it as a valuable tool for drug discovery. Future studies should focus on translational research to bridge the gap between preclinical findings and clinical applications.